N-(cyanomethyl)-N-cyclopropyl-2-hydroxyquinoline-4-carboxamide

• IUPAC Name: N-(cyanomethyl)-N-cyclopropyl-2-oxo-1H-quinoline-4-carboxamide
• InChI: InChI=1S/C15H13N3O2/c16-7-8-18(10-5-6-10)15(20)12-9-14(19)17-13-4-2-1-3-11(12)13/h1-4,9-10H,5-6,8H2,(H,17,19)
• InChI Key: OGEAJRQAUGWDID-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC#N)C(=O)C2=CC(=O)NC3=CC=CC=C32
• Molecular Formula: C15H13N3O2
• Molecular Weight: 267.28 g/mol

Description

Synthesis Analysis

This involves the methods and procedures used to synthesize the compound. It includes the starting materials, reagents, and conditions of the synthesis process.

Molecular Structure Analysis

This involves the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques like X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions the compound undergoes. It includes understanding the reaction mechanism, the conditions under which the reaction occurs, the yield, and the properties of the products.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, reactivity, and spectral data. These properties can give insights into the compound’s stability, its interactions with other substances, and its behavior under various conditions.

Mechanism of Action

In the context of bioactive compounds, the mechanism of action refers to the specific biochemical interaction through which the compound produces its effect.

Safety and Hazards

This involves understanding the toxicological profile of the compound. It includes its health hazards (like skin and eye irritation, carcinogenicity, etc.), environmental hazards, and safety precautions that need to be taken while handling it.